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Compound of Interest

1-Ethyl-3-methylimidazolium
Compound Name:
tetrafluoroborate

Cat. No.: B125613

A Comprehensive Guide to Handling 1-Ethyl-3-
methylimidazolium tetrafluoroborate

This guide provides essential safety and logistical information for the handling of 1-Ethyl-3-
methylimidazolium tetrafluoroborate ([Emim][BF4]). The following procedures are designed
to ensure the safety of laboratory personnel and the integrity of research outcomes.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative properties of 1-Ethyl-
3-methylimidazolium tetrafluoroborate.
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Property Value

Molecular Formula C6H11BF4N2

Molecular Weight 197.97 g/mol

Melting Point 15 °C (lit.)

Boiling Point >350 °C (lit.)

Density 1.294 g/mL at 25 °C (lit.)
Flash Point 113 °C (235.4 °F) - closed cup
Refractive Index n20/D 1.413 (lit.)

Water Content <0.5%

Personal Protective Equipment (PPE)

When handling 1-Ethyl-3-methylimidazolium tetrafluoroborate, it is crucial to use
appropriate personal protective equipment to prevent exposure.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.
[1][2] All eye protection must conform to EU standard EN 166 or US NIOSH standards.[1][2]

e Skin Protection:

o Gloves: Chemical-impermeable gloves are mandatory.[1] Always inspect gloves for
integrity before use.[1] The selected gloves must satisfy the specifications of EU Directive
89/686/EEC and the standard EN 374.[1]

o Protective Clothing: Wear fire/flame resistant and impervious clothing.[1] A complete suit
protecting against chemicals is recommended to be selected based on the concentration
and amount of the substance being handled.[2]

o Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator
cartridges.[1][2] For higher-level protection, a full-face supplied air respirator is
recommended.[2]
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Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and environmental
protection.

Handling and Storage Protocol

» Ventilation: Ensure adequate ventilation in the handling area.[1]

e Avoiding Contact: Take measures to avoid contact with skin and eyes, and prevent inhalation
of vapor or mist.[1][2]

o Safe Handling Practices: Do not eat, drink, or smoke when using this product. Wash hands
thoroughly after handling.[2]

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[2] As the
substance is hygroscopic, store it under an inert gas.[2] Containers that have been opened
must be carefully resealed and kept upright to prevent leakage.[2]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area.[1] Wear the appropriate personal
protective equipment as outlined above.[1]

e Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[1] Do not
allow the chemical to enter drains, as it is toxic to aquatic life.

e Containment and Cleaning: Soak up the spill with an inert absorbent material.[3] Collect and
place the material in a suitable, closed container for disposal.[1] Use spark-proof tools and
explosion-proof equipment during cleanup.[1]

Disposal Plan

Dispose of 1-Ethyl-3-methylimidazolium tetrafluoroborate and its containers in accordance
with all applicable local, state, and federal regulations. The material should be collected and
disposed of in sealed containers by a licensed waste disposal company.[4] Avoid discharging it
into the environment.[1]
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Experimental Workflow

The following diagram illustrates the standard workflow for handling 1-Ethyl-3-
methylimidazolium tetrafluoroborate in a laboratory setting.
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Caption: Logical workflow for the safe handling of 1-Ethyl-3-methylimidazolium
tetrafluoroborate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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